N-(3-acetylphenyl)-4-(propionylamino)benzamide

• IUPAC Name: N-(3-acetylphenyl)-4-(propanoylamino)benzamide
• InChI: InChI=1S/C18H18N2O3/c1-3-17(22)19-15-9-7-13(8-10-15)18(23)20-16-6-4-5-14(11-16)12(2)21/h4-11H,3H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: DVLNCQIGKPLRTI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-(3-acetylphenyl)-4-(propionylamino)benzamide, commonly known as APB, is a synthetic compound that has been widely used in scientific research due to its unique biochemical and physiological properties. APB is a member of the benzamide family of compounds and is known to have a wide range of effects on various biological systems.

Mechanism of Action

The mechanism of action of APB is not fully understood, but it is believed to act as an inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that is involved in various cellular processes, including DNA repair and cell death. By inhibiting PARP, APB is thought to have a protective effect on cells, particularly in situations where DNA damage is present.
Biochemical and Physiological Effects:
APB has been shown to have a wide range of biochemical and physiological effects. It has been shown to have a protective effect on cells under conditions of oxidative stress, and it has also been shown to have a neuroprotective effect in animal models of stroke and traumatic brain injury. Additionally, APB has been shown to have anti-inflammatory effects and has been used in studies investigating the role of inflammation in various disease processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of APB is its versatility in scientific research. It has been used in studies investigating a wide range of biological systems and processes, making it a valuable tool for researchers. However, one limitation of APB is its potential toxicity, particularly at high concentrations. Careful dosing and monitoring are necessary when using APB in laboratory experiments.

Future Directions

There are many potential future directions for research involving APB. One area of interest is the role of APB in various disease processes, including neurodegenerative diseases and cancer. Additionally, there is interest in developing new derivatives of APB that may have improved efficacy and reduced toxicity. Further research is needed to fully understand the potential of APB as a tool for investigating various biological systems and processes.

Synthesis Methods

APB can be synthesized through a multistep process involving the reaction of 3-acetylphenol with propionyl chloride, followed by the reaction of the resulting product with 4-aminobenzamide. The final product is then purified through various methods, including chromatography and recrystallization.

Scientific Research Applications

APB has been extensively used in scientific research as a tool for investigating various biochemical and physiological processes. It has been shown to have a wide range of effects on different systems, including the nervous system, cardiovascular system, and immune system.